N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide

• IUPAC Name: N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C16H14F3N5OS/c1-10-9-26-14(21-10)6-20-15(25)13-8-24(23-22-13)7-11-3-2-4-12(5-11)16(17,18)19/h2-5,8-9H,6-7H2,1H3,(H,20,25)
• InChI Key: CBGWDVURYXZERS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CNC(=O)C2=CN(N=N2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H14F3N5OS
• Molecular Weight: 381.4 g/mol

Description

N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide is a complex organic compound that features a thiazole ring, a triazole ring, and a trifluoromethyl-substituted phenyl group. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-methyl-1,3-thiazol-2-yl)methyl]-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide typically involves multi-step reactions. One common approach is to start with the preparation of the thiazole and triazole intermediates, followed by their coupling under specific conditions.

Thiazole Intermediate Synthesis: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Triazole Intermediate Synthesis: The triazole ring can be synthesized via the Huisgen cycloaddition reaction, which involves the reaction of azides with alkynes.

Coupling Reaction: The final step involves coupling the thiazole and triazole intermediates with the trifluoromethyl-substituted phen